Cas no 77693-03-9 (2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid)

• Product Name: 2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid
• CAS No: 77693-03-9
• MF: C₁₈H₁₆O₃S
• MW: 312.382843971252
• CID: 1788464
• PubChem ID: 53709
• Update Time: 2025-04-21

2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid
• 2-(8-methyl-5-oxo-6H-benzo[b][1]benzothiepin-3-yl)propanoic acid
• DTXSID10998883
• CHEMBL10633
• BRN 5087867
• 10,11-Dihydro-alpha,8-dimethyl-11-oxo-dibenzo(b,f)thiepin-2-acetic acid
• 77693-03-9
• Propionic acid, 2-(8-methyl-10,11-dihydro-11-oxodibenzo(b,f)thiepin-2-yl)-
• 2-(8-Methyl-10,11-dihydro-11-oxodibenzo(b,f)thiepin-2-yl)propionic acid
• DIBENZO(b,f)THIEPIN-2-ACETIC ACID, 10,11-DIHYDRO-alpha,8-DIMETHYL-11-OXO-
• SCHEMBL11332233

• Inchi： 1S/C18H16O3S/c1-10-3-5-16-13(7-10)9-15(19)14-8-12(11(2)18(20)21)4-6-17(14)22-16/h3-8,11H,9H2,1-2H3,(H,20,21)
• InChI Key： HPAFMJRQXOLETH-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2CC(C2C=C(C=CC1=2)C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 312.08201554g/mol
• Monoisotopic Mass: 312.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.7Ų